Cas no 2172091-61-9 (2-(morpholin-4-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanol)

• Product Name: 2-(morpholin-4-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanol
• CAS No: 2172091-61-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5567845
• PubChem ID: 165593011
• Update Time: 2025-10-28

2-(morpholin-4-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(morpholin-4-yl)-5,6,7,8-tetrahydroquinolin-3-yl]methanol
• EN300-1653038
• 2172091-61-9
• 2-(morpholin-4-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanol

• Inchi： 1S/C14H20N2O2/c17-10-12-9-11-3-1-2-4-13(11)15-14(12)16-5-7-18-8-6-16/h9,17H,1-8,10H2
• InChI Key： BMOZUCQTGAPGNU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=C(CO)C=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.6Ų

Additional information on 2-(morpholin-4-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanol

2-(Morpholin-4-yl)-5,6,7,8-Tetrahydroquinolin-3-ylmethanol: A Comprehensive Overview

The compound 2-(Morpholin-4-yl)-5,6,7,8-Tetrahydroquinolin-3-ylmethanol (CAS No. 2172091-61-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring and a tetrahydroquinoline framework, making it a valuable subject of study for researchers in drug discovery and material science.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the morpholine group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using advanced methodologies such as microwave-assisted synthesis and catalytic hydrogenation, which have significantly improved the efficiency of producing such molecules.

One of the most promising applications of 2-(Morpholin-4-yl)-5,6,7,8-Tetrahydroquinolin-3-ylmethanol lies in its potential as a lead compound for drug development. The tetrahydroquinoline moiety is known to exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the morpholine group has been shown to enhance the solubility and stability of pharmaceutical agents, further underscoring the compound's potential in therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of morpholine with a suitably substituted tetrahydroquinoline derivative. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacological studies. The use of chiral catalysts has also facilitated the selective formation of desired stereoisomers, thereby improving the overall yield and purity of the product.

The structural versatility of 2-(Morpholin-4-yl)-5,6,7,8-Tetrahydroquinolin-3-ylmethanol makes it an ideal candidate for further functionalization. Researchers have explored substituent effects on its physical and chemical properties, revealing that modifications at specific positions can significantly alter its reactivity and biological activity. For instance, introducing electron-withdrawing groups at the quinoline ring has been shown to enhance its binding affinity towards certain protein targets.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have indicated that under aerobic conditions, this compound undergoes oxidative degradation, producing less complex organic byproducts. However, further research is required to fully characterize its environmental fate and toxicity profile.

In conclusion, 2-(Morpholin-4-yl)-5,6,7,8-Tetrahydroquinolin-3-ylmethanol (CAS No. 2172091-61-9) represents a fascinating example of how structural complexity can be harnessed to develop innovative chemical entities with diverse applications. As research continues to uncover its potential in drug discovery and materials science, this compound stands at the forefront of modern chemical innovation.